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Compound of Interest

Compound Name: Butyl 2-nitropropanoate

CAS No.: 106306-42-7

Cat. No.: B15422456

Get Quote

To our valued audience of researchers, scientists, and drug development professionals: After a

comprehensive search, we have determined that detailed experimental data and established

analytical protocols specifically for Butyl 2-nitropropanoate are not readily available in the

current scientific literature. While information exists for structurally related compounds such as

butyl propionate and ethyl 2-nitropropanoate, a direct and thorough structural analysis of Butyl
2-nitropropanoate has not been sufficiently documented to produce an in-depth technical

guide.

The following sections provide a theoretical framework for the structural analysis of Butyl 2-
nitropropanoate, based on the anticipated chemical properties and spectroscopic behavior

derived from its constituent functional groups. This guide is intended to serve as a foundational

resource for researchers undertaking the synthesis and characterization of this compound.

Predicted Physicochemical Properties
Quantitative data for Butyl 2-nitropropanoate is not available. However, we can predict its

general characteristics based on its molecular structure. A summary of these predicted

properties is presented in Table 1.
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Table 1: Predicted Physicochemical Properties of Butyl 2-Nitropropanoate

Property Predicted Value/Characteristic

Molecular Formula C\u2087H\u2081\u2083NO\u2084

Molecular Weight 175.18 g/mol

Appearance Colorless to pale yellow liquid

Odor Fruity, with a sharp chemical note

Boiling Point
Estimated to be higher than butyl propionate

(146 °C) due to the polar nitro group.

Solubility

Expected to have low solubility in water and

good solubility in common organic solvents

(e.g., ethanol, diethyl ether, dichloromethane).

Proposed Synthesis Pathway
A plausible synthetic route to Butyl 2-nitropropanoate would involve the esterification of 2-

nitropropanoic acid with butanol. This reaction is typically acid-catalyzed.

2-Nitropropanoic Acid

Butyl 2-nitropropanoate

Esterification
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Water+

Click to download full resolution via product page

Caption: Proposed synthesis of Butyl 2-nitropropanoate.
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Experimental Protocol: Synthesis of Butyl 2-
Nitropropanoate (Theoretical)

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, combine 2-nitropropanoic acid (1.0 eq) and butanol (1.2 eq).

Catalyst Addition: Slowly add a catalytic amount of a strong acid, such as sulfuric acid or p-

toluenesulfonic acid (0.05 eq).

Reaction: Heat the mixture to reflux and monitor the reaction progress using thin-layer

chromatography (TLC).

Workup: Upon completion, cool the reaction mixture to room temperature. Dilute with diethyl

ether and wash sequentially with saturated sodium bicarbonate solution and brine.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure. The crude product can be purified by fractional distillation or column

chromatography.

Anticipated Spectroscopic Data
The structural elucidation of Butyl 2-nitropropanoate would rely on a combination of

spectroscopic techniques. The expected spectral data are outlined below.

Table 2: Predicted Spectroscopic Data for Butyl 2-Nitropropanoate
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Technique Functional Group
Expected Chemical Shift /
Wavenumber

¹H NMR -CH(NO\u2082)- 4.5 - 5.0 ppm (quartet)

-COOCH\u2082- 4.0 - 4.3 ppm (triplet)

-CH(NO\u2082)CH\u2083 1.6 - 1.8 ppm (doublet)

-COOCH\u2082CH\u2082- 1.5 - 1.7 ppm (sextet)

-

COOCH\u2082CH\u2082CH\u

2082-

1.3 - 1.5 ppm (sextet)

-CH\u2083 (butyl) 0.9 - 1.0 ppm (triplet)

¹³C NMR -C=O 165 - 175 ppm

-CH(NO\u2082)- 80 - 90 ppm

-COOCH\u2082- 65 - 70 ppm

-COOCH\u2082CH\u2082- 30 - 35 ppm

-

COOCH\u2082CH\u2082CH\u

2082-

18 - 22 ppm

-CH(NO\u2082)CH\u2083 15 - 20 ppm

-CH\u2083 (butyl) 13 - 15 ppm

IR Spectroscopy C=O (ester) 1735 - 1750 cm⁻¹ (strong)

N-O (nitro, asymmetric) 1540 - 1560 cm⁻¹ (strong)

N-O (nitro, symmetric) 1370 - 1390 cm⁻¹ (strong)

C-O (ester) 1100 - 1300 cm⁻¹ (strong)

Mass Spectrometry Molecular Ion (M⁺) m/z = 175

Fragmentation Fragments corresponding to

the loss of the butoxy group,
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the nitro group, and cleavage

of the butyl chain.

Proposed Workflow for Structural Analysis
A logical workflow for the comprehensive structural analysis of a newly synthesized batch of

Butyl 2-nitropropanoate is depicted below.
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Caption: Workflow for the structural analysis of Butyl 2-nitropropanoate.
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This theoretical guide provides a starting point for researchers interested in Butyl 2-
nitropropanoate. The successful synthesis and rigorous characterization of this compound will

be a valuable contribution to the field, enabling further investigation into its properties and

potential applications. As experimental data becomes available, this document can be updated

to reflect a more complete and accurate structural analysis.

To cite this document: BenchChem. [Structural Analysis of Butyl 2-Nitropropanoate: A
Technical Overview]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15422456/docs#structural-analysis-of-butyl-2-
nitropropanoate-a-technical-overview]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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